Cas no 700815-60-7 (1-(cyclobutylcarbonyl)piperidine-4-carboxylic Acid)

• Product Name: 1-(cyclobutylcarbonyl)piperidine-4-carboxylic Acid
• CAS No: 700815-60-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD02679040
• CID: 557151
• PubChem ID: 2813194
• Update Time: 2025-05-19

1-(cyclobutylcarbonyl)piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclobutanecarbonyl)piperidine-4-carboxylic acid
• 1-(cyclobutylcarbonyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylicacid, 1-(cyclobutylcarbonyl)-
• DTXSID30384628
• 1-cyclobutanecarbonylpiperidine-4-carboxylic acid
• Maybridge3_002156
• MFCD02679040
• LS-01353
• 1-(cyclobutylcarbonyl)-4-piperidinecarboxylic acid
• 700815-60-7
• CS-0313436
• 1-Cyclobutanecarbonyl-piperidine-4-carboxyl ic acid
• IDI1_013543
• HMS1437B22
• SCHEMBL1344660
• BB 0240452
• TRANS,TRANS-3,4,5-TRIFLUOROPHENYL4-PROPYLBICYCLOHEXYL-4-CARBOXYLATE
• FT-0678916
• Oprea1_289728
• AKOS000129436
• ALBB-003860
• STK502750
• 1-(cyclobutylcarbonyl)piperidine-4-carboxylic Acid

• MDL： MFCD02679040
• Inchi： 1S/C11H17NO3/c13-10(8-2-1-3-8)12-6-4-9(5-7-12)11(14)15/h8-9H,1-7H2,(H,14,15)
• InChI Key： AAZDBTUTEIYUAL-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 422.9°C at 760 mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.552
• PSA: 57.61000
• LogP: 1.04760

1-(cyclobutylcarbonyl)piperidine-4-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(cyclobutylcarbonyl)piperidine-4-carboxylic Acid

1-(Cyclobutylcarbonyl)piperidine-4-carboxylic Acid (CAS No. 700815-60-7)

1-(Cyclobutylcarbonyl)piperidine-4-carboxylic acid is a structurally complex organic compound with the CAS registry number 700815-60-7. This compound belongs to the class of piperidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule consists of a piperidine ring, a cyclobutyl group, and a carboxylic acid functional group, making it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(cyclobutylcarbonyl)piperidine-4-carboxylic acid. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in drug discovery and development.

The pharmacological properties of 1-(cyclobutylcarbonyl)piperidine-4-carboxylic acid have been extensively investigated in recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising candidate for the treatment of chronic pain conditions. Additionally, its ability to modulate key enzymes involved in inflammatory pathways has been highlighted in several research articles published in reputable journals such as *Journal of Medicinal Chemistry* and *European Journal of Pharmaceutical Sciences*.

In terms of structural modifications, scientists have explored the substitution patterns on the piperidine ring and the cyclobutyl group to enhance bioavailability and efficacy. For instance, introducing electron-withdrawing groups on the cyclobutyl moiety has been shown to improve the compound's solubility and permeability across biological membranes. These findings underscore the importance of rational drug design in optimizing therapeutic agents derived from piperidine frameworks.

The application of 1-(cyclobutylcarbonyl)piperidine-4-carboxylic acid extends beyond pharmacology into materials science. Its unique molecular structure makes it a potential candidate for use in polymer synthesis and as a building block for advanced materials. Researchers are currently exploring its role in creating stimuli-responsive polymers, which could find applications in drug delivery systems and smart materials.

From an environmental perspective, the synthesis and disposal of 1-(cyclobutylcarbonyl)piperidine-4-carboxylic acid must adhere to strict safety protocols to minimize ecological impact. Green chemistry principles are being integrated into its production processes to ensure sustainability and reduce waste generation.

In conclusion, 1-(cyclobutylcarbonyl)piperidine-4-carboxylic acid (CAS No. 700815-60-7) is a multifaceted compound with significant potential across diverse fields. Its continued exploration will undoubtedly contribute to breakthroughs in drug development, materials science, and sustainable chemical practices.